Cas no 1249561-76-9 (2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide)

• Product Name: 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide
• CAS No: 1249561-76-9
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6160367
• PubChem ID: 61917364
• Update Time: 2025-11-01

2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide
• AKOS011191281
• 1249561-76-9
• EN300-1123598
• CS-0292397

• Inchi： 1S/C9H16N4O/c1-9(11,8(10)14)3-2-5-13-6-4-12-7-13/h4,6-7H,2-3,5,11H2,1H3,(H2,10,14)
• InChI Key： QNUTXADBTOBLBM-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CCCN1C=NC=C1)N)N

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide

Comprehensive Overview of 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide (CAS No. 1249561-76-9)

2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide (CAS No. 1249561-76-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines an imidazole ring with an amino and amide functional group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision medicine.

The compound's CAS No. 1249561-76-9 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its imidazole moiety is a common pharmacophore in many FDA-approved drugs, highlighting its relevance in modern medicinal chemistry. Recent studies have explored its role in kinase inhibition, a hot topic in oncology and autoimmune disease research. This aligns with frequent search queries like "imidazole derivatives in drug design" and "small molecule kinase inhibitors," reflecting broader industry interests.

From a synthetic perspective, 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide offers intriguing challenges and opportunities for green chemistry approaches. The push toward sustainable synthesis methods resonates with the growing demand for eco-friendly pharmaceutical production, a frequently searched topic in scientific forums. Its methylpentanamide backbone also provides a platform for structural optimization, a key focus area in fragment-based drug discovery (FBDD).

Analytical characterization of this compound typically involves advanced techniques such as LC-MS and NMR spectroscopy, addressing common researcher questions about "how to validate novel heterocyclic compounds." The presence of both hydrogen bond donors and acceptors in its structure makes it particularly interesting for molecular docking studies, another trending subject in computational chemistry circles.

In formulation science, the amphoteric nature of 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide presents unique solubility profiles that are being investigated for drug delivery optimization. This ties into popular searches about "improving bioavailability of polar compounds." The compound's stability under various pH conditions is also a subject of ongoing research, particularly for oral dosage form development.

The broader significance of CAS No. 1249561-76-9 extends to high-throughput screening libraries, where its structural features make it a valuable candidate for hit identification. This connects with industry demands for diverse chemical space exploration, a frequently discussed topic in drug discovery conferences. Its potential as a scaffold for combinatorial chemistry further enhances its utility in modern pharmaceutical R&D pipelines.

Quality control protocols for this compound emphasize the importance of chiral purity analysis, given its stereocenter. This aspect addresses common quality assurance questions in API manufacturing and satisfies regulatory requirements for enantiomeric excess documentation. The compound's shelf-life studies under various storage conditions also contribute valuable data to the growing field of pharmaceutical stability testing.

Emerging applications of 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide in proteomics research have been noted, particularly in studying protein-ligand interactions. This aligns with the increasing focus on chemical biology tools in academic and industrial labs. The compound's potential as a biochemical probe makes it relevant to current discussions about mechanism of action studies in complex biological systems.

From a commercial perspective, the synthesis scale-up of CAS No. 1249561-76-9 presents interesting case studies in process chemistry optimization. Manufacturers frequently search for "cost-effective routes to nitrogen-rich heterocycles," making this compound's production methodology practically significant. The growing patent landscape around similar structures indicates robust intellectual property activity in this chemical space.

In conclusion, 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanamide represents a compelling case study at the intersection of medicinal chemistry, process development, and biochemical research. Its multifaceted applications and structural features continue to inspire innovative research directions, while its CAS No. 1249561-76-9 ensures precise identification across global scientific databases. The compound's relevance to current pharmaceutical trends positions it as a valuable subject for ongoing investigation and development.